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Compound of Interest

Compound Name: Chlorofluoromethane

Cat. No.: B1204246

Essential Safety and Handling Guide for
Chlorofluoromethane

This guide provides comprehensive, immediate safety protocols and logistical information for
the handling and disposal of Chlorofluoromethane (also known as HCFCs or Freon).
Designed for researchers, scientists, and drug development professionals, this document
outlines procedural, step-by-step guidance to ensure safe laboratory operations.

Chlorofluoromethane is a colorless, liquefied, non-flammable gas with a faint, ethereal odor.
[1][2] While non-flammable, it poses significant health risks. The gas is heavier than air and can
displace oxygen in poorly ventilated or low-lying areas, leading to asphyxiation.[3] Inhalation
can cause central nervous system depression, with symptoms like dizziness and drowsiness,
and at high concentrations, may lead to cardiac arrhythmia and death.[1][2] Direct contact with
the liquefied gas or rapidly expanding vapors can cause severe frostbite.[1] Furthermore,
decomposition of chlorofluoromethane on contact with hot surfaces or flames can produce
highly toxic and corrosive fumes, including phosgene and hydrogen fluoride.[1]

Occupational Exposure Limits

Adherence to established occupational exposure limits (OELS) is critical to prevent
overexposure. The following table summarizes the key regulatory limits for
chlorofluoromethane.
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Exposure Limit

Regulatory Body Type Value (ppm) Value (mg/m?3)
ACGIH TLV-TWA (8-hour) 1,000 ppm[4] 3,540 mg/m3

NIOSH REL-TWA (10-hour) 1,000 ppm[4][5] 3,500 mg/m3[5]
NIOSH REL-STEL (15-min) 1,250 ppm[4][5] 4,375 mg/m3[5]
OSHA PEL-TWA (8-hour) 1,000 ppm[2][5] 3,500 mg/m3[5]

ACGIH: American Conference of Governmental Industrial Hygienists; TLV-TWA: Threshold

Limit Value - Time-Weighted Average; NIOSH: National Institute for Occupational Safety and
Health; REL-TWA: Recommended Exposure Limit - Time-Weighted Average; STEL: Short-
Term Exposure Limit; OSHA: Occupational Safety and Health Administration; PEL-TWA:
Permissible Exposure Limit - Time-Weighted Average.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate level of PPE.

The following recommendations are provided for routine handling and emergency situations.
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Protection Type

Routine Handling / Low
Exposure Potential

Emergency / High Exposure
Potential

Respiratory

Work in a well-ventilated area

with local exhaust ventilation.

[3]

NIOSH-approved self-
contained breathing apparatus
(SCBA) with a full facepiece in

positive pressure mode.[4][6]

Cold-insulating gloves for

handling liquid. Leather or

Inner and outer chemical-

Hand ) ] ]
working gloves for handling resistant gloves.[8]
cylinders.[7]
Safety glasses with side Full-face respirator or safety
Eye/Face shields or chemical splash goggles in combination with a
goggles.[7] face shield.[6][8]
Standard laboratory coat. ) )
Fully encapsulating chemical-
Body Leather safety shoes when

handling cylinders.[7]

and vapor-protective suit.[8]

Operational and Disposal Plans
Experimental Protocol: Safe Handling and Storage

Storage:

» Store cylinders in a cool, dry, well-ventilated, fireproof area, out of direct sunlight and away

from heat sources.[3][9]

o Ensure cylinders are properly secured in an upright position to prevent falling or damage.[7]

o Segregate full and empty cylinders and use a "first-in, first-out” inventory system.[1]

o Store away from incompatible materials, particularly powdered metals such as aluminum and

zinc.

Handling:
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» Before use, read and understand the Safety Data Sheet (SDS).[9]

e Ensure the work area is well-ventilated, and that oxygen detectors are in use where
asphyxiating gases may be released.[7]

o Wear appropriate PPE as detailed above, including safety glasses and insulating gloves.[7]

» Protect cylinders from physical damage; do not drag, roll, or drop them. Use a suitable hand
truck for movement.[7][10]

» Use equipment and piping rated for cylinder pressure. A backflow prevention device should
be used in the piping.[9]

e Use non-sparking tools to prevent ignition sources.[3]

e When finished, close the cylinder valve and replace the valve cover.[7][9]

Emergency Protocol: Spill and Leak Response

A leak of chlorofluoromethane can rapidly create an oxygen-deficient atmosphere.
e Evacuate: Immediately evacuate all personnel from the affected area.[11]
» Ventilate: Increase ventilation to the area to disperse the gas. Exhaust vapors outdoors.[6]

« |solate: Stop the leak only if it is safe to do so. This should only be attempted by trained
personnel wearing appropriate PPE.[7][11]

o Restrict Access: Prevent entry into the area until the atmosphere has been proven safe by
air monitoring.[7]

o PPE: Personnel involved in stopping the leak must wear a positive-pressure, self-contained
breathing apparatus (SCBA) and appropriate protective clothing.[4][7]
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Workflow: Chlorofluoromethane Spill Response
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Caption: Logical workflow for responding to a chlorofluoromethane leak.
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Disposal Plan

Chlorofluoromethane is an ozone-depleting substance, and its release into the atmosphere is
regulated.[1][12]

e Do Not Vent: It is illegal to intentionally vent chlorofluoromethane refrigerant into the
atmosphere.[12]

» Recovery: Use certified recovery equipment to transfer the gas from the system or
equipment into a designated recovery cylinder.

o Labeling: Clearly label the recovery cylinder with the type of refrigerant and mark it as "Used"
or "Contaminated."

o Professional Disposal: Contact a licensed hazardous waste disposal contractor or an EPA-
certified refrigerant reclaimer for proper disposal or recycling.[9][13]

o Record Keeping: Maintain records of refrigerant disposal for at least three years to comply
with regulations.[12]

First Aid Measures

Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Procedure

1. Remove the person from the exposure area
to fresh air immediately.[3] 2. If breathing has
stopped, begin rescue breathing. If heart action

Inhalation has stopped, begin CPR.[4] 3. Keep the victim
warm and at rest.[7] 4. Seek immediate medical
attention.[3] Adrenergic agents are

contraindicated.

1. Immediately flush the affected area with large
amounts of lukewarm water (not to exceed

Skin Contact (Frostbite) 105°F or 41°C).[7] 2. Do NOT rub the affected
area or remove clothing that is frozen to the

skin.[3] 3. Seek immediate medical attention.[3]

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[3][4] 2. Remove

contact lenses if it is easy to do so.[3] 3. Seek

immediate medical attention.[3]

Ingestion is not considered a likely route of
) exposure for a liquefied gas.[11] If it occurs,
Ingestion ) i )
rinse the mouth with water and seek medical

advice.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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